2-chloro-4-methoxy-3-methyl-1-nitrobenzene
Overview
Description
2-Chloro-4-methoxy-3-methyl-1-nitrobenzene (CMMBN) is an aromatic nitro compound that is used in a variety of scientific research applications. It is a versatile compound that has been used in a variety of laboratory experiments and has been found to have biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 2-chloro-4-methoxy-3-methyl-1-nitrobenzene is not completely understood, but it is thought to involve the formation of nitro-aromatic free radicals. These free radicals can interact with cellular components, such as proteins and DNA, leading to the formation of reactive oxygen species (ROS). ROS can cause oxidative damage to cells, leading to a variety of biological effects.
Biochemical and Physiological Effects
2-chloro-4-methoxy-3-methyl-1-nitrobenzene has been found to have a variety of biochemical and physiological effects, including the inhibition of the enzyme lipoxygenase and the stimulation of the enzyme cyclooxygenase. 2-chloro-4-methoxy-3-methyl-1-nitrobenzene has also been found to induce apoptosis in certain cell types, and to cause oxidative damage to cells.
Advantages and Limitations for Lab Experiments
The major advantage of using 2-chloro-4-methoxy-3-methyl-1-nitrobenzene in laboratory experiments is its versatility. It can be used in a variety of different experiments, and its effects can be easily studied. However, there are some limitations to using 2-chloro-4-methoxy-3-methyl-1-nitrobenzene in laboratory experiments. It is a toxic compound, and care must be taken to ensure that it is handled safely. Additionally, it is not always easy to obtain in pure form, and its effects can vary depending on the purity of the compound.
Future Directions
There are a number of potential future directions for research involving 2-chloro-4-methoxy-3-methyl-1-nitrobenzene. These include further research into the mechanism of action of 2-chloro-4-methoxy-3-methyl-1-nitrobenzene, further research into its biochemical and physiological effects, and further research into its applications in the synthesis of pharmaceuticals. Additionally, further research into the toxicity of 2-chloro-4-methoxy-3-methyl-1-nitrobenzene and its effects on human health is needed. Finally, further research into the development of safer and more effective methods of synthesis and use of 2-chloro-4-methoxy-3-methyl-1-nitrobenzene is also needed.
Synthesis Methods
2-chloro-4-methoxy-3-methyl-1-nitrobenzene can be synthesized through the nitration of 2-chloro-4-methoxy-3-methylbenzene (CMM). CMM is first treated with a mixture of nitric acid and sulfuric acid to form the nitronium ion, which is then used to nitrate the aromatic ring of CMM. The nitrated product is then further oxidized with nitric acid to form 2-chloro-4-methoxy-3-methyl-1-nitrobenzene.
Scientific Research Applications
2-chloro-4-methoxy-3-methyl-1-nitrobenzene has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, the study of the biological effects of nitro-aromatic compounds, and the study of the mechanism of action of nitro-aromatic compounds. 2-chloro-4-methoxy-3-methyl-1-nitrobenzene has also been used in the synthesis of other compounds, such as 2-chloro-4-methoxy-3-methyl-1-nitrobenzene-sulfonate (2-chloro-4-methoxy-3-methyl-1-nitrobenzeneS).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-4-methoxy-3-methyl-1-nitrobenzene involves the nitration of 2-chloro-4-methoxy-3-methyl-1-nitrobenzene. The starting material for this synthesis pathway is 2-chloro-4-methoxy-3-methyl-1-nitrobenzene, which can be synthesized from 2-chloro-4-methoxy-3-methyl-1-nitrobenzene. The reaction involves the use of nitric acid and sulfuric acid to nitrate the starting material.", "Starting Materials": [ "2-chloro-4-methoxy-3-methyl-1-nitrobenzene", "Nitric acid", "Sulfuric acid" ], "Reaction": [ "Add 2-chloro-4-methoxy-3-methyl-1-nitrobenzene to a mixture of nitric acid and sulfuric acid", "Stir the mixture at room temperature for several hours", "Quench the reaction with water", "Extract the product with an organic solvent", "Dry the organic layer with anhydrous sodium sulfate", "Filter the solution and evaporate the solvent to obtain the product" ] } | |
CAS RN |
213987-75-8 |
Product Name |
2-chloro-4-methoxy-3-methyl-1-nitrobenzene |
Molecular Formula |
C8H8ClNO3 |
Molecular Weight |
201.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
